Cas no 2870673-13-3 (2,2-Dimethyl-1-[(2,2,2-trifluoroacetyl)amino]cyclobutanecarboxylic acid)

• Product Name: 2,2-Dimethyl-1-[(2,2,2-trifluoroacetyl)amino]cyclobutanecarboxylic acid
• CAS No: 2870673-13-3
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 5759320
• Update Time: 2025-05-23

2,2-Dimethyl-1-[(2,2,2-trifluoroacetyl)amino]cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-1-[(2,2,2-trifluoroacetyl)amino]cyclobutanecarboxylic acid

• Inchi： 1S/C9H12F3NO3/c1-7(2)3-4-8(7,6(15)16)13-5(14)9(10,11)12/h3-4H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： JUWBXTZKKSFJAE-UHFFFAOYSA-N
• SMILES： C1(NC(C(F)(F)F)=O)(C(O)=O)CCC1(C)C

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 329.4±42.0 °C(Predicted)
• pka: 2.33±0.40(Predicted)

Additional information on 2,2-Dimethyl-1-[(2,2,2-trifluoroacetyl)amino]cyclobutanecarboxylic acid

2,2-Dimethyl-1-[(2,2,2-trifluoroacetyl)amino]cyclobutanecarboxylic Acid: A Comprehensive Overview

The compound 2,2-Dimethyl-1-[(2,2,2-trifluoroacetyl)amino]cyclobutanecarboxylic acid (CAS No. 2870673-13-3) is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The molecule's structure is characterized by a cyclobutane ring substituted with methyl groups and an acetylamino group containing trifluoromethyl substituents. These features contribute to its distinct chemical reactivity and physical properties.

Recent studies have highlighted the importance of cyclobutane derivatives in the design of bioactive compounds. The presence of the cyclobutane ring in this molecule introduces strain and rigidity, which are often desirable in drug design as they can enhance binding affinity to target proteins. Additionally, the trifluoroacetyl group imparts electron-withdrawing effects, further modulating the compound's reactivity and stability. This combination of structural elements makes CAS No. 2870673-13-3 a promising candidate for various applications.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to prepare 2,2-Dimethyl-1-[(2,2,2-trifluoroacetyl)amino]cyclobutanecarboxylic acid, leveraging modern organic chemistry techniques such as ring-closing metathesis and fluorination reactions. These methods not only ensure high yields but also enable precise control over the stereochemistry of the product. The synthesis of such complex molecules represents a significant advancement in synthetic chemistry.

The physical properties of this compound are equally intriguing. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Furthermore, its thermal stability under certain conditions allows for its use in demanding chemical processes. Recent studies have also explored the photophysical properties of this compound, revealing potential applications in optoelectronic materials.

In terms of applications, CAS No. 2870673-13-3 has shown promise in the development of novel pharmaceutical agents. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Additionally, its unique structure lends itself to applications in materials science, particularly in the design of advanced polymers and coatings with tailored mechanical and electronic properties.

Looking ahead, ongoing research continues to uncover new insights into the properties and potential uses of 2,2-Dimethyl-1-[(2,2,2-trifluoroacetyl)amino]cyclobutanecarboxylic acid. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock further applications for this versatile compound. As our understanding of its behavior at molecular and macroscopic levels deepens, so too does its potential to contribute to groundbreaking innovations across multiple disciplines.